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This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to help researchers, scientists, and drug development professionals optimize their
keyword searches in energy research databases.

Frequently Asked Questions (FAQS)

Q1: Why am I getting too many irrelevant results in my search?

Al: This is a common issue that can be addressed by refining your search strategy. Overly
broad keywords, the absence of specific operators, or searching in a very general database
can lead to an overwhelming number of irrelevant hits. Try using more specific, multi-word
phrases enclosed in quotation marks to ensure the exact phrase is searched. Additionally,
utilize advanced search features to filter results by date, publication type, or specific fields like
"Title" and "Abstract."[1][2][3][4]

Q2: I'm not finding enough information on my specific topic. What can | do?

A2: When your search yields too few results, it might be because your keywords are too narrow
or you're not using synonyms. Broaden your search by using more general terms or employing
the "OR" Boolean operator to include synonyms and related concepts. For example, instead of
just "photovoltaic cell efficiency,” you could search for "photovoltaic cell" OR "solar cell" AND
"efficiency” OR "performance”. Also, check for alternative spellings or variations of your terms.

[115]
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Q3: How do Boolean operators (AND, OR, NOT) work, and when should | use them?

A3: Boolean operators are simple words that combine or exclude keywords in a search,
resulting in more focused and productive results.

o AND: Narrows your search by retrieving records that contain all of your specified keywords.
For example, searching for "renewable energy" AND "policy" will only return results that
include both terms.

» OR: Broadens your search by retrieving records that contain any of your specified keywords.
This is useful for searching synonyms or related concepts. For example, "wind power" OR
"wind energy" will find documents containing either phrase.

o NOT: Excludes results containing a specific term. For example, "solar power" NOT "grid" will
find documents about solar power that do not mention the grid. Use this operator with
caution as it may exclude relevant results.[2][6]

Q4: What is the difference between a keyword search and a subject heading search?

A4: A keyword search looks for your search terms anywhere in the record (title, abstract, full
text), offering flexibility but sometimes less precision.[7] Subject heading searches use a
controlled vocabulary of predefined terms that a database uses to categorize its content. This
can be more precise as it retrieves articles specifically about that topic, regardless of the exact
terminology the author used. Many databases, like PubMed with its MeSH terms, have a
thesaurus to help you find the correct subject headings.[8] For a comprehensive search, it's
often best to use a combination of both keyword and subject heading searches.[8]

Q5: How can | find the most recent research on a topic?

Troubleshooting Guides

Problem: My search for a specific multi-word concept is returning irrelevant results where the
words appear separately.

» Solution: Enclose your search term in quotation marks. For example, searching for "grid
energy storage" will ensure that the database searches for this exact phrase, rather than
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documents that happen to contain the words "grid," "energy,” and "storage" in different
places.[2][9]

Problem: I'm finding articles that are not peer-reviewed.

e Solution: Most academic databases have a filter to limit your results to "peer-reviewed" or
"scholarly" journals. This is a crucial step to ensure the quality and credibility of the sources
you are citing.[2][10]

Problem: My initial keywords are not effective. How do | find better ones?

e Solution:

[¢]

Start with a broad search: Begin with general terms related to your topic.

o Analyze the results: Look at the titles, abstracts, and author-provided keywords of the
most relevant articles you find. Note the terminology used by experts in the field.[11]

o Use a thesaurus: Many databases have a built-in thesaurus or subject heading list (like
MeSH in PubMed) to help you find the standardized terms for your concepts.[2]

o lterate and refine: Use the new keywords you've identified to perform more targeted
searches. The process of finding the best keywords is often iterative.[11]

Data Presentation: Impact of Search Strategy on
Results

The following table illustrates how different keyword strategies can significantly impact the
quantity and relevance of search results. The data is hypothetical and for illustrative purposes.
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Relevance of Top

Search Strategy Keywords Number of Results
20 Results
Low (many irrelevant
Broad Search energy storage 50,000+ ]
topics)
Moderate (more
Phrase Searching "energy storage" 15,000 focused but still
broad)
"energy storage" AND High (very relevant to
Boolean Operators o gy. g 3,500 ah ( ry ]
"lithium-ion" the specific topic)
TITLE-ABS-
KEY ("lithium-ion Very High (highl
Field-Specific Search (_ ] 800 y High (highly
batteries") AND "solid- targeted results)
State"
("lithium-ion" OR "Li-
Synonyms & ion") AND ("solid- 1200 High (comprehensive
Truncation state" OR "solid ’ and relevant)

electrolyte*")

Experimental Protocols: Systematic Literature
Search

A systematic literature search is a methodical and reproducible process for identifying all
relevant studies on a particular topic.

Objective: To identify all peer-reviewed articles published in the last five years on the topic of
solid-state electrolytes for lithium-ion batteries.

Methodology:

o Define the Research Question: What are the recent advancements in solid-state electrolytes
for lithium-ion batteries?

« |dentify Keywords and Synonyms:
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o Concept 1: Lithium-ion batteries (e.g., "lithium-ion," "Li-ion")

o Concept 2: Solid-state electrolytes (e.g., "solid-state electrolyte,” "solid electrolyte,"
"polymer electrolyte,” "ceramic electrolyte")

o Select Databases: Choose relevant databases for energy and materials science research
(e.g., Web of Science, Scopus, IEEE Xplore, Google Scholar).

e Develop a Search String: Combine keywords using Boolean operators and truncation.

o Example for Web of Science: TS=("lithium-ion" OR "Li-ion") AND TS=("solid-state
electrolyte” OR "solid electrolyte” OR "polymer electrolyte” OR "ceramic electrolyte™)

e Apply Inclusion and Exclusion Criteria:
o Inclusion: Peer-reviewed journal articles, conference papers, reviews.
o Exclusion: Book chapters, patents, non-English articles.

o Set Filters: Limit the search to the last five years.

e Screen Results: Review the titles and abstracts of the search results to identify relevant
studies.

o Document the Process: Keep a detailed record of the databases searched, the search
strings used, the number of results found, and the final number of included studies. This
ensures the search is transparent and reproducible.

Mandatory Visualization

Below are diagrams illustrating key workflows and relationships in the process of optimizing
keyword searches.
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1. Planning Phase

Define Research Question

Identify Key Concepts

Brainstorm Keywords & Synonyms

2. Execution Phase

Select Databases

Build Search String
(Boolean, Truncation)

Apply Filters
(Date, Peer-Review)

3. Refinement Phase

Review Initial Results

Analyze relevant papers Results are satisfactory
4. Finalization
Refine Keywords Execute Final Search
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Optimizing Keyword Search
for Energy Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3265239#optimizing-keyword-search-for-trita-energy-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b3265239#optimizing-keyword-search-for-trita-energy-research
https://www.benchchem.com/product/b3265239#optimizing-keyword-search-for-trita-energy-research
https://www.benchchem.com/product/b3265239#optimizing-keyword-search-for-trita-energy-research
https://www.benchchem.com/product/b3265239#optimizing-keyword-search-for-trita-energy-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3265239?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3265239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

